N-(1-tert-Butyl-1H-benzoimidazol-5-yl)-4-methyl-benzenesulfonamide

• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: N-(1-tert-butylbenzimidazol-5-yl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C18H21N3O2S/c1-13-5-8-15(9-6-13)24(22,23)20-14-7-10-17-16(11-14)19-12-21(17)18(2,3)4/h5-12,20H,1-4H3
• InChI Key: QRPOOLQLYZEDAA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C=N3)C(C)(C)C

Description

N-(1-tert-Butyl-1H-benzoimidazol-5-yl)-4-methyl-benzenesulfonamide, commonly known as TMB or TMB-8, is a compound that has been used in scientific research for several decades. TMB-8 is a selective inhibitor of calcium uptake by the sarcoplasmic reticulum, a specialized organelle found in muscle cells.

Scientific Research Applications

TMB-8 has been widely used in scientific research to study the role of calcium in various physiological processes. It has been used to investigate the calcium-dependent regulation of muscle contraction, neurotransmitter release, and cell signaling pathways. TMB-8 has also been used to study the effects of calcium on the immune system, cell proliferation, and apoptosis.

Mechanism of Action

TMB-8 acts as a competitive inhibitor of the sarco/endoplasmic reticulum calcium ATPase (SERCA) pump, which is responsible for the uptake of calcium into the sarcoplasmic reticulum. By inhibiting this pump, TMB-8 reduces the amount of calcium that is available for release into the cytoplasm, thereby decreasing the strength and duration of muscle contractions and altering calcium-dependent signaling pathways.
Biochemical and Physiological Effects:
TMB-8 has been shown to have a number of biochemical and physiological effects, including reducing the amplitude and frequency of calcium-dependent contractions in smooth and cardiac muscle, inhibiting the release of neurotransmitters from neurons, and decreasing the production of reactive oxygen species in immune cells. TMB-8 has also been shown to induce apoptosis in some cell types.

Advantages and Limitations for Lab Experiments

One advantage of using TMB-8 in lab experiments is its selectivity for the SERCA pump, which allows for the specific inhibition of calcium uptake in cells. However, TMB-8 has been shown to have some off-target effects, such as inhibiting the activity of other calcium pumps and channels. Additionally, TMB-8 can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on TMB-8. One area of interest is the development of more selective inhibitors of the SERCA pump that do not have off-target effects. Another area of research is the investigation of the role of calcium in various disease states, such as cancer, neurodegenerative disorders, and cardiovascular disease. Additionally, TMB-8 could be used as a tool to study the effects of calcium on stem cell differentiation and tissue regeneration.

Synthesis Methods

The synthesis of TMB-8 involves the reaction of 1-tert-butyl-1H-benzo[d]imidazole-5-carboxylic acid with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain TMB-8 in high purity.